Cas no 1251563-80-0 (3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea)

• Product Name: 3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea
• CAS No: 1251563-80-0
• MF: C₁₉H₂₁N₅O₃S
• MW: 399.466742277145
• CID: 6199150
• PubChem ID: 49678206
• Update Time: 2025-07-16

3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea
• AKOS024528943
• F6007-0293
• 1251563-80-0
• 1-[2-[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxopyridazin-1-yl]ethyl]-3-(2-methoxyphenyl)urea
• VU0529393-1
• 3-{2-[3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-yl]ethyl}-1-(2-methoxyphenyl)urea
• 1-(2-(3-(2,4-dimethylthiazol-5-yl)-6-oxopyridazin-1(6H)-yl)ethyl)-3-(2-methoxyphenyl)urea

• Inchi： 1S/C19H21N5O3S/c1-12-18(28-13(2)21-12)15-8-9-17(25)24(23-15)11-10-20-19(26)22-14-6-4-5-7-16(14)27-3/h4-9H,10-11H2,1-3H3,(H2,20,22,26)
• InChI Key： FPOXTNAZXGSHPH-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1C1C=CC(N(CCNC(NC2C=CC=CC=2OC)=O)N=1)=O

Computed Properties

• Exact Mass: 399.13651072g/mol
• Monoisotopic Mass: 399.13651072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea

Comprehensive Analysis of 3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea (CAS No. 1251563-80-0)

The compound 3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea, identified by its CAS No. 1251563-80-0, represents a sophisticated small molecule with significant potential in pharmaceutical research. Its intricate structure combines a 2,4-dimethyl-1,3-thiazol-5-yl moiety with a 6-oxo-1,6-dihydropyridazine core, linked to a 2-methoxyphenylurea group. This unique architecture has garnered attention for its potential applications in targeted therapies, particularly in oncology and inflammation-related pathways.

Recent studies highlight the growing interest in thiazole- and pyridazine-containing compounds due to their diverse biological activities. Researchers are actively exploring how modifications to the 2-methoxyphenyl substituent or the dihydropyridazinone scaffold could enhance selectivity and potency. The presence of both hydrogen bond donors (urea) and acceptors (carbonyl) in this molecule suggests potential for protein binding interactions, making it a compelling candidate for drug discovery programs.

From a synthetic chemistry perspective, the construction of 3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea presents interesting challenges. The thiazole-pyridazine junction requires careful optimization to prevent decomposition, while the urea formation demands precise control of reaction conditions. Advanced techniques like microwave-assisted synthesis and flow chemistry are being investigated to improve yields of this structurally complex molecule.

In computational drug design, the CAS No. 1251563-80-0 compound serves as an excellent case study for molecular docking simulations. Its heterocyclic systems provide multiple points for virtual screening against various biological targets. Particularly noteworthy is the 2,4-dimethylthiazole unit, which appears in several FDA-approved drugs and is known to influence pharmacokinetic properties such as metabolic stability and membrane permeability.

The pharmaceutical industry shows increasing interest in pyridazine derivatives like this compound, as evidenced by recent patent filings. What makes 3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea particularly intriguing is its balanced lipophilicity profile, calculated to be in the optimal range for oral bioavailability. This characteristic, combined with its moderate molecular weight, positions it favorably in drug development pipelines.

Analytical characterization of CAS No. 1251563-80-0 requires sophisticated techniques. High-resolution mass spectrometry confirms the molecular formula, while multidimensional NMR (including ¹H-¹³C HSQC and HMBC) is essential for full structural elucidation. The methoxyphenyl protons typically appear as distinctive multiplets in the aromatic region, whereas the thiazole methyl groups produce sharp singlets upfield.

Current research trends focus on exploring the structure-activity relationships (SAR) of this compound class. Minor modifications to the dihydropyridazinone core or the urea linker can dramatically alter biological activity. Several research groups are investigating whether replacing the 2-methoxy substituent with other alkoxy groups might improve target engagement while maintaining favorable ADME properties.

From a formulation perspective, the physicochemical properties of 3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea present both opportunities and challenges. Its moderate solubility allows for various delivery approaches, while the presence of multiple hydrogen bond donors suggests potential for cocrystal formation. These characteristics are particularly relevant for developing solid dosage forms with enhanced bioavailability.

The safety profile of CAS No. 1251563-80-0 remains under investigation in preclinical studies. Early data suggest that the thiazole-pyridazine hybrid structure doesn't exhibit the hepatotoxicity sometimes associated with simpler thiazole derivatives. This improved safety window, if confirmed in further studies, could make this structural class particularly valuable for chronic therapeutic applications.

Looking ahead, the scientific community anticipates growing interest in 3-{2-3-(2,4-dimethyl-1,3-thiazol-5-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}-1-(2-methoxyphenyl)urea and related compounds. Their unique combination of heterocyclic systems offers numerous possibilities for medicinal chemistry optimization. As research progresses, we expect to see more publications exploring its mechanism of action, potential therapeutic indications, and synthetic methodologies.